![molecular formula C16H10ClNO2 B5880105 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid](/img/structure/B5880105.png)
4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid
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Overview
Description
4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid, also known as CCVBA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. CCVBA is a member of the stilbene family and has been found to exhibit interesting properties that make it a promising candidate for use in different areas of research.
Mechanism of Action
The mechanism of action of 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid involves the formation of a complex with metal ions, which results in a change in the electronic structure of the molecule. This change leads to the emission of fluorescence, which can be measured and quantified. The selectivity of 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid for certain metal ions is due to the specific coordination chemistry of the molecule.
Biochemical and Physiological Effects
4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid has been found to have minimal toxicity and does not exhibit any significant biochemical or physiological effects. This property makes it a safe and effective tool for use in various research applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid is its high selectivity for certain metal ions, which makes it a valuable tool for the detection and quantification of these ions in biological and environmental samples. Additionally, 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid is relatively easy to synthesize and has a long shelf life, making it a convenient tool for use in laboratory experiments.
One limitation of 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid is its limited selectivity for certain metal ions, which may limit its use in certain applications. Additionally, the fluorescence emission of 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid may be affected by other factors, such as pH and temperature, which may require careful optimization for accurate measurements.
Future Directions
Future research on 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid could focus on the development of new derivatives with improved selectivity and sensitivity for different metal ions. Additionally, the use of 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid in other areas of research, such as imaging and sensing, could be explored. Finally, the development of new methods for the synthesis of 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid could lead to improvements in yield and purity, making it an even more valuable tool for scientific research.
Synthesis Methods
The synthesis of 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid involves the reaction of 4-chlorobenzaldehyde with malononitrile in the presence of a base, followed by the addition of a suitable acid to form the final product. This method has been optimized to yield high purity and yields of 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid.
Scientific Research Applications
4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid has been the subject of extensive scientific research due to its potential applications in various fields. One of the most promising areas of research involves its use as a fluorescent probe for the detection of metal ions. 4-[2-(4-chlorophenyl)-2-cyanovinyl]benzoic acid has been found to selectively bind to certain metal ions, such as copper and zinc, and emit fluorescence upon binding. This property makes it a valuable tool for the detection and quantification of these metal ions in biological and environmental samples.
properties
IUPAC Name |
4-[(E)-2-(4-chlorophenyl)-2-cyanoethenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClNO2/c17-15-7-5-12(6-8-15)14(10-18)9-11-1-3-13(4-2-11)16(19)20/h1-9H,(H,19,20)/b14-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXHTXKXGTDSRLY-ZROIWOOFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=C(C#N)C2=CC=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C(/C#N)\C2=CC=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(E)-2-(4-chlorophenyl)-2-cyanoethenyl]benzoic acid |
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